Cas no 174503-68-5 (5-[(4-bromonaphthalen-1-yl)oxy]-6-chloro-2-(methylsulfanyl)-1H-benzimidazole)

5-[(4-bromonaphthalen-1-yl)oxy]-6-chloro-2-(methylsulfanyl)-1H-benzimidazole structure
174503-68-5 structure
Product Name:5-[(4-bromonaphthalen-1-yl)oxy]-6-chloro-2-(methylsulfanyl)-1H-benzimidazole
CAS No:174503-68-5
MF:C18H12BrClN2OS
MW:419.722681045532
CID:1367777
PubChem ID:1098323
Update Time:2025-04-20

5-[(4-bromonaphthalen-1-yl)oxy]-6-chloro-2-(methylsulfanyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 5-[(4-bromonaphthalen-1-yl)oxy]-6-chloro-2-(methylsulfanyl)-1H-benzimidazole
    • 5-(4-bromonaphthalen-1-yl)oxy-6-chloro-2-methylsulfanyl-1H-benzimidazole
    • 1H-Benzimidazole, 5-((4-bromo-1-naphthalenyl)oxy)-6-chloro-2-(methylthio)-
    • SR-01000395231-1
    • 174503-68-5
    • 5-((4-Bromo-1-naphthalenyl)oxy)-6-chloro-2-(methylthio)-1H-benzimidazole
    • Oprea1_185846
    • DTXSID80169841
    • SR-01000395231
    • G 1577
    • Oprea1_626091
    • Inchi: 1S/C18H12BrClN2OS/c1-24-18-21-14-8-13(20)17(9-15(14)22-18)23-16-7-6-12(19)10-4-2-3-5-11(10)16/h2-9H,1H3,(H,21,22)
    • InChI Key: UIKUMCWBHANAEL-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2C=CC=CC=21)OC1C(=CC2=C(C=1)N=C(N2)SC)Cl

Computed Properties

  • Exact Mass: 417.95436
  • Monoisotopic Mass: 417.95422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 63.2Ų

Experimental Properties

  • PSA: 37.91
  • LogP: 6.4
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